Cas no 868390-70-9 (METHANONE, (2-CHLORO-4-PYRIDINYL)(2,4-DIMETHYLPHENYL)-)

• Product Name: METHANONE, (2-CHLORO-4-PYRIDINYL)(2,4-DIMETHYLPHENYL)-
• CAS No: 868390-70-9
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• MDL: MFCD24978266
• CID: 3468867
• PubChem ID: 80460780
• Update Time: 2025-11-02

METHANONE, (2-CHLORO-4-PYRIDINYL)(2,4-DIMETHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• METHANONE, (2-CHLORO-4-PYRIDINYL)(2,4-DIMETHYLPHENYL)-
• (2-chloropyridin-4-yl)(2,4-dimethylphenyl)methanone
• AKOS019024369
• W18172
• CS-0059710
• 2-chloro-4-(2,4-dimethylbenzoyl)pyridine
• (2-chloropyridin-4-yl)-(2,4-dimethylphenyl)methanone
• AS-68893
• 868390-70-9

• MDL： MFCD24978266
• Inchi： 1S/C14H12ClNO/c1-9-3-4-12(10(2)7-9)14(17)11-5-6-16-13(15)8-11/h3-8H,1-2H3
• InChI Key： MOXKPFDJTKXYEU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 245.0607417g/mol
• Monoisotopic Mass: 245.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30Ų

Additional information on METHANONE, (2-CHLORO-4-PYRIDINYL)(2,4-DIMETHYLPHENYL)-

Comprehensive Overview of METHANONE, (2-CHLORO-4-PYRIDINYL)(2,4-DIMETHYLPHENYL)- (CAS No. 868390-70-9)

METHANONE, (2-CHLORO-4-PYRIDINYL)(2,4-DIMETHYLPHENYL)- (CAS No. 868390-70-9) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound, characterized by its unique molecular structure, plays a pivotal role in various synthetic processes and material sciences. Its 2-chloro-4-pyridinyl and 2,4-dimethylphenyl moieties contribute to its distinct chemical properties, making it a subject of interest for researchers and industry professionals alike.

The chemical properties of METHANONE, (2-CHLORO-4-PYRIDINYL)(2,4-DIMETHYLPHENYL)- are defined by its molecular formula and structural configuration. The presence of a chloro group and pyridinyl ring enhances its reactivity, enabling it to participate in a variety of chemical reactions. This compound is often utilized as an intermediate in the synthesis of more complex molecules, particularly in pharmaceuticals and agrochemicals. Its stability under standard conditions and solubility in common organic solvents further enhance its applicability in laboratory and industrial settings.

In recent years, the demand for METHANONE, (2-CHLORO-4-PYRIDINYL)(2,4-DIMETHYLPHENYL)- has surged due to its versatility in research and development. One of the key areas of application is in the synthesis of bioactive compounds. Researchers have explored its potential in creating novel drug candidates, particularly those targeting infectious diseases and metabolic disorders. The compound's ability to act as a building block in heterocyclic chemistry has made it invaluable in the design of new therapeutic agents.

Another notable application of METHANONE, (2-CHLORO-4-PYRIDINYL)(2,4-DIMETHYLPHENYL)- is in the field of material science. Its structural features allow it to be incorporated into polymers and coatings, imparting desirable properties such as enhanced durability and chemical resistance. This has led to its use in advanced materials for automotive, aerospace, and electronics industries. The compound's role in developing high-performance materials aligns with the growing trend towards sustainable and innovative solutions in manufacturing.

The market dynamics surrounding METHANONE, (2-CHLORO-4-PYRIDINYL)(2,4-DIMETHYLPHENYL)- reflect its increasing importance in various sectors. With the rise of green chemistry and sustainable practices, there is a heightened focus on compounds that can be synthesized efficiently and with minimal environmental impact. This compound, due to its synthetic accessibility and functional versatility, fits well within this paradigm. Industry reports indicate a steady growth in its production and utilization, driven by advancements in chemical synthesis and expanding applications.

From a regulatory perspective, METHANONE, (2-CHLORO-4-PYRIDINYL)(2,4-DIMETHYLPHENYL)- is subject to standard safety and handling protocols applicable to organic compounds. Proper storage, handling, and disposal measures are essential to ensure safety in laboratory and industrial environments. While it is not classified under stringent regulatory categories, adherence to best practices in chemical management is recommended to mitigate any potential risks associated with its use.

In conclusion, METHANONE, (2-CHLORO-4-PYRIDINYL)(2,4-DIMETHYLPHENYL)- (CAS No. 868390-70-9) stands out as a compound of significant scientific and industrial relevance. Its unique chemical structure, coupled with its broad applicability, makes it a valuable asset in research and manufacturing. As the demand for innovative and sustainable chemical solutions continues to grow, this compound is poised to play an even more prominent role in shaping the future of chemical sciences and industrial applications.